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Compound of Interest

Compound Name: Diethoxydimethylsilane

Cat. No.: B1329274

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the physicochemical properties,
synthesis, and reactive chemistry of Diethoxydimethylsilane (DMDES), a versatile
organosilicon compound with the CAS number 78-62-6. This document is intended to serve as
a comprehensive resource for researchers, scientists, and professionals in drug development
and material science. It includes a compilation of key physical and chemical data presented in
tabular format for ease of reference, detailed descriptions of the general experimental
methodologies for their determination, and graphical representations of its primary chemical
reactions, including synthesis, hydrolysis, and its application as a silylating agent.

Physicochemical Data

The fundamental physicochemical properties of Diethoxydimethylsilane are summarized in
the tables below. These values have been compiled from various reputable chemical data
sources.

Table 1: General and Physical Properties
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Property Value Source(s)
Molecular Formula CeH1602Si [1]
Molecular Weight 148.28 g/mol [1][2]
Appearance Clear, colorless liquid [11[2]
Odor None reported to faint [11[3]
Density 0.865 g/mL at 25 °C [4]
Boiling Point 114 °C at 760 mmHg [1114]
Melting Point -97 °C

Refractive Index (n20/D) 1.381 [4]
Vapor Pressure 10 mmHg at 13 °C [1]
Vapor Density 5.11 (Air=1) [1]

May decompose in water;

Solubility soluble in many organic [11[2][5]
solvents.
Viscosity 0.007 mm#/s

ble 2: Saf | Toxicoloaical

Property Value Source(s)
Flash Point 11 °C (51.8 °F) - closed cup [1]

Hazard Class 3 (Flammable Liquid)

Oral LD50 (Rat) 9280 mg/kg [1]
Inhalation LC50 (Rat) 20 gm/m3/8H [1]

Draize Test (Rabbit, eye) 83 mg; 500 mg/24H (Mild) [1]

Draize Test (Rabbit, skin) 500 mg/24H (Mild) [1]
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Experimental Protocols for Physicochemical
Properties

The following sections outline the general methodologies for determining the key
physicochemical properties of Diethoxydimethylsilane. These descriptions are based on
standard laboratory practices and established testing methods.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For a volatile liquid like Diethoxydimethylsilane, this is
typically determined using a distillation method, such as those outlined in ASTM D86 or ASTM
D1078.

General Protocol:

A specified volume of the liquid is placed in a distillation flask.

e The flask is heated, and the temperature of the vapor is monitored with a calibrated
thermometer or temperature probe.

e The temperature at which the first drop of condensate falls from the condenser is recorded
as the initial boiling point. The boiling range can also be recorded as the distillation proceeds.

e The atmospheric pressure is recorded and the boiling point is corrected to standard pressure
(760 mmHg) if necessary.

Density Measurement

Density, the mass per unit volume, is a fundamental physical property. For liquids like
Diethoxydimethylsilane, it is commonly measured using a pycnometer or a vibrating tube
densitometer.

General Protocol (Pycnometry):

e A pycnometer (a glass flask with a precise volume) is cleaned, dried, and its empty mass is
accurately weighed.[6]
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e The pycnometer is filled with the sample liquid, ensuring no air bubbles are trapped. The
stopper, which has a capillary tube, is inserted, allowing excess liquid to be expelled.

e The filled pycnometer is thermostated to a specific temperature (e.g., 25 °C) to ensure the
liquid volume is accurately known.

e The outside of the pycnometer is carefully dried, and its mass is weighed.
e The mass of the liquid is determined by subtracting the empty mass from the filled mass.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.[6]

Refractive Index Measurement

The refractive index of a substance is a dimensionless number that describes how fast light
travels through the material. It is a characteristic property and is often used for identification
and purity assessment. The most common instrument for this measurement is an Abbe
refractometer.[2]

General Protocol (Abbe Refractometer):
e The refractometer is calibrated using a standard liquid with a known refractive index.[7]

» Afew drops of the Diethoxydimethylsilane sample are placed on the surface of the
measuring prism.[2]

e The prism is closed, and the light source is adjusted to illuminate the sample.

o The user looks through the eyepiece and adjusts the controls to bring the dividing line
between the light and dark fields into sharp focus at the crosshairs.[2]

o The refractive index is read directly from the instrument's scale. The temperature at which
the measurement is made is also recorded, as the refractive index is temperature-
dependent.

Flash Point Determination
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The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air
near its surface. For flammable liquids like Diethoxydimethylsilane, a closed-cup method is
typically used for safety and accuracy. Standard methods include ASTM D93 (Pensky-Martens)
and ASTM D56 (Tag Closed Cup Tester).[5][8][9]

General Protocol (Closed-Cup Method):

A sample of the liquid is placed in a test cup, which is then sealed with a lid.[5]
e The sample is heated at a slow, constant rate while being stirred.

e Atregular temperature intervals, an ignition source (a small flame) is introduced into the
vapor space above the liquid through an opening in the lid.[9]

e The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite with a brief flash.[5][9]

Vapor Pressure Measurement

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases (solid or liquid) at a given temperature in a closed system.

General Protocol (Static Method):

A small amount of the liquid sample is placed in a container connected to a vacuum line and
a pressure measuring device (manometer).

e The sample is degassed to remove any dissolved air by freeze-pump-thaw cycles.

e The container is placed in a constant temperature bath, and the system is allowed to reach
equilibrium.[10]

o The pressure of the vapor in the headspace above the liquid is then measured. This is
repeated at various temperatures to obtain a vapor pressure curve.[10][11]

Synthesis and Reactivity
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Diethoxydimethylsilane is a key intermediate in organosilicon chemistry. Its synthesis and
subsequent reactions are fundamental to the production of various silicone-based materials.

Synthesis of Diethoxydimethylsilane

A common industrial synthesis route for Diethoxydimethylsilane involves the reaction of
dimethyldichlorosilane with ethanol.[1] This reaction proceeds via a nucleophilic substitution
where the ethoxy groups from ethanol replace the chlorine atoms on the silicon. The reaction
produces hydrogen chloride as a byproduct, which is typically neutralized with a base or

removed.

Dimethyldichlorosilane
(CH3)2SiCl2 + 2 CH3CH20H

Dlethoxydlmethylsﬂane
(CH3)2SI(OCH2CH3)2

Ethanol
2 CH3CH20H

Hydrogen Chloride
2 HCI

Click to download full resolution via product page

Caption: Synthesis of Diethoxydimethylsilane.

Hydrolysis and Condensation

The ethoxy groups in Diethoxydimethylsilane are susceptible to hydrolysis in the presence of
water, even atmospheric moisture.[1] This reaction forms reactive silanol (Si-OH) intermediates
and releases ethanol. These silanols can then undergo condensation reactions with each other
to form stable siloxane (Si-O-Si) bonds, which are the backbone of silicone polymers.[1][12]
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Hydrolysis Step

Diethoxydimethylsilane Water
(CHs3)2Si(OCH2CH3)2 2 H20
+ 2 H20
(Hydrolysis)

Dimethylsilanediol
(CH3)2Si(OH)2

Condensation

Condensation Step

Ethanol Polydimethylsiloxane (PDMS)
2 CH3CH20H -[(CH3)2Si-O-]-n
Water
n H20

Click to download full resolution via product page

Caption: Hydrolysis and condensation of Diethoxydimethylsilane.

Application as a Silylating Agent

Diethoxydimethylsilane is utilized as a silylating agent to protect reactive functional groups,
such as hydroxyl (-OH) and amino (-NH2) groups, in organic synthesis.[1][13] This protection

prevents these groups from interfering with subsequent reactions. The resulting silyl ethers or
silyl amines are generally stable but can be easily cleaved (deprotected) when desired.
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Substrate with
- + (CH3)2Si(OCH2CH3)2

OH group (R-OH)

Silyl Ether
R-0O-Si(CH3)2(OCH2CH3)

Diethoxydimethylsilane
(CH3)2Si(OCH2CH?3)2

Ethanol
CH3CH20H

Click to download full resolution via product page

Caption: Silylation of a hydroxyl group using Diethoxydimethylsilane.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of
Diethoxydimethylsilane.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR, 3C NMR, and 2°Si NMR spectra provide detailed information about the molecular
structure. The proton NMR spectrum would show characteristic signals for the methyl and
ethoxy groups.[14][15][16]

e Infrared (IR) Spectroscopy:

o The IR spectrum exhibits characteristic absorption bands corresponding to Si-O-C, C-H,
and Si-C bonds. For example, strong absorptions in the 1110-1000 cm~?! range are
indicative of Si-O-Si vibrations that can form upon hydrolysis and condensation.[17][18] A
distinct band around 1270 cm~1 corresponds to the bending vibrations of the Si-CHs
groups.[17]

e Mass Spectrometry (MS):
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o Mass spectrometry provides information on the molecular weight and fragmentation
pattern of the molecule, aiding in its identification.[3][18]

Applications

Diethoxydimethylsilane is a versatile compound with a wide range of applications in both
research and industry:

Precursor for Silicone Polymers: It is a fundamental building block for the synthesis of
polydimethylsiloxane (PDMS), which is used in silicone oils, resins, and rubbers.[1]

 Silylating Agent: In organic synthesis, it serves to protect hydroxyl and amino groups.[1][19]
[20]

o Surface Modification: It is used to modify the surfaces of materials like glass, pigments, and
fillers to impart hydrophobicity and improve dispersibility.[19]

o Material Science: It is a precursor for the synthesis of advanced materials such as silicon
carbide (SiC) powders and is used in the formation of sol-gel coatings.[21][22]

o Pharmaceutical Synthesis: It is employed as an intermediate in the synthesis of various
pharmaceutical compounds.[18]

Handling and Safety

Diethoxydimethylsilane is a flammable liquid and is moisture-sensitive.[1][8] It should be
handled in a well-ventilated area, away from ignition sources, and protected from moisture.[1]
Appropriate personal protective equipment, including safety goggles, gloves, and protective
clothing, should be worn.[1] In case of fire, carbon dioxide, dry chemical powder, or appropriate
foam should be used. Water may be ineffective.[1]

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive safety data sheet (SDS) or professional safety guidance.
Always consult the relevant SDS and follow all recommended safety procedures when handling
this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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